Cas no 7536-59-6 (Boc-Glu(OBzl)-ONP)

• Product Name: Boc-Glu(OBzl)-ONP
• CAS No: 7536-59-6
• MF: C₂₃H₂₆N₂O₈
• MW: 458.461146831512
• MDL: MFCD00038124
• CID: 839365
• Update Time: 2025-07-18

Boc-Glu(OBzl)-ONP Chemical and Physical Properties

Names and Identifiers

• Boc-Glu(OBzl)-ONP
• 5-O-benzyl 1-O-(4-nitrophenyl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioate
• Boc-L-Glu(Bzl)-ONp
• Boc-Gln-ONSu
• BOC-GLUTAMINE-OSU
• Boc-L-Gln-OSu
• BOC-L-GLUTAMINE HYDROXYSUCCINIMIDE ESTER
• BOC-L-GLUTAMINE N-HYDROSUCCINIMIDE ESTER
• BOC-L-GLUTAMINE N-HYDROXYSUCCINIMIDE ESTER
• N-tert-butoxycarbonyl-L-glutamine N-hydroxysuccinimide ester
• N-tert-Butoxycarbonyl-L-glutamine-N-hydroxysuccinimide est

• MDL： MFCD00038124
• Inchi： 1S/C23H26N2O8/c1-23(2,3)33-22(28)24-19(13-14-20(26)31-15-16-7-5-4-6-8-16)21(27)32-18-11-9-17(10-12-18)25(29)30/h4-12,19H,13-15H2,1-3H3,(H,24,28)/t19-/m0/s1
• InChI Key： FWDKXKMKRUDOMG-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CCC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 458.16900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 14

Experimental Properties

• PSA: 136.75000
• LogP: 4.83120

Boc-Glu(OBzl)-ONP Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Glu(OBzl)-ONP

Boc-Glu(OBzl)-ONP (CAS No. 7536-59-6): An Overview of Its Structure, Applications, and Recent Research Developments

Boc-Glu(OBzl)-ONP (CAS No. 7536-59-6) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, also known as N-(4-Nitrophenyl) carbamate of (S)-2-(tert-butoxycarbonylamino)-3-[(benzyloxy)carbonyl] propanoic acid, is a key intermediate in the synthesis of various peptides and pharmaceuticals. Its unique structure and functional groups make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of Boc-Glu(OBzl)-ONP consists of a glutamic acid residue protected by a tert-butoxycarbonyl (Boc) group on the amino terminus and a benzyloxycarbonyl (Cbz) group on the carboxyl terminus. Additionally, the compound features an N-(4-nitrophenyl) carbamate moiety, which imparts specific reactivity and solubility properties. These structural features enable Boc-Glu(OBzl)-ONP to participate in a wide range of chemical reactions, making it a valuable reagent in synthetic chemistry.

In recent years, the use of Boc-Glu(OBzl)-ONP has been extensively studied in various research contexts. One notable application is in the synthesis of peptide-based drugs. Peptides are increasingly recognized for their potential in treating a wide range of diseases, including cancer, neurological disorders, and infectious diseases. The ability to precisely control the protection and deprotection of amino and carboxyl groups is crucial for the successful synthesis of these complex molecules. Boc-Glu(OBzl)-ONP provides a reliable method for achieving this control, thereby facilitating the development of more effective peptide therapeutics.

Another important application of Boc-Glu(OBzl)-ONP is in the field of protein engineering. The compound can be used to introduce specific modifications into proteins, such as labeling or cross-linking, which are essential for understanding protein structure and function. For example, recent studies have utilized Boc-Glu(OBzl)-ONP to create site-specifically modified proteins for use in structural biology and biophysical studies. These modifications can provide insights into protein dynamics and interactions, contributing to the design of more targeted therapies.

The reactivity of the N-(4-nitrophenyl) carbamate moiety in Boc-Glu(OBzl)-ONP has also been exploited in the development of prodrug strategies. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The use of Boc-Glu(OBzl)-ONP as a prodrug precursor allows for controlled release and enhanced bioavailability of therapeutic agents. This approach has shown promise in improving the efficacy and safety profiles of various drugs, particularly those with poor solubility or stability.

In addition to its applications in drug development, Boc-Glu(OBzl)-ONP has been used in diagnostic assays. The compound's unique reactivity and solubility properties make it suitable for developing sensitive and specific detection methods. For instance, it can be incorporated into immunoassays or other analytical techniques to enhance signal detection and reduce background noise. This has significant implications for early disease diagnosis and monitoring treatment efficacy.

The versatility of Boc-Glu(OBzl)-ONP extends beyond its immediate applications in research and development. It serves as a model compound for studying fundamental chemical reactions and mechanisms. Recent studies have explored its behavior under different reaction conditions, providing valuable insights into reaction kinetics and thermodynamics. These findings contribute to the broader understanding of chemical processes and can inform the design of new synthetic strategies.

In conclusion, Boc-Glu(OBzl)-ONP (CAS No. 7536-59-6) is a multifaceted compound with significant implications for chemical biology and medicinal chemistry. Its unique structure and functional groups enable it to play a crucial role in peptide synthesis, protein engineering, prodrug development, and diagnostic assays. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance as a key reagent in modern scientific endeavors.